Cas no 1174157-65-3 (Propargyl-PEG1-NHS ester)

• Product Name: Propargyl-PEG1-NHS ester
• CAS No: 1174157-65-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD13184973
• CID: 2087008
• PubChem ID: 51340986
• Update Time: 2025-04-21

Propargyl-PEG1-NHS ester Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl 3-(prop-2-ynyloxy)propanoate
• Propargyl-N-hydroxysuccinimidyl ester
• PROPARGYL-NHS 3-(PROP-2-YNYLOXY)PROPANOIC ACID SUCCINIMIDYL ESTER
• 3-(2-Propyn-1-yloxy)propanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• Alkyne-NHS ester
• Propargyl-succinimidyl-ester
• Propargyl-PEG1-NHS ester
• N-Succinimidyl 3-(propargyloxy)propionate
• (2,5-dioxopyrrolidin-1-yl) 3-prop-2-ynoxypropanoate
• C70373
• 1174157-65-3
• R01-0230
• XH1590
• CUQ3NYV98W
• ZWB15765
• EN300-11805602
• Propanoic acid, 3-(2-propyn-1-yloxy)-, 2,5-dioxo-1-pyrrolidinyl ester
• AKOS025404438
• CS-0105056
• Propargyl-PEG1 NHS ester
• MFCD13184973
• BP-23819
• N-Succinimidyl3-(propargyloxy)propionate
• 3-Propargyloxy-propanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• PD171728
• SCHEMBL3489296
• J-003617
• 2,5-DIOXOPYRROLIDIN-1-YL 3-(PROP-2-YN-1-YLOXY)PROPANOATE
• GS-9413
• HY-126513
• PROPARGYL-PEG1-NHSESTER
• 3-(Prop-2-ynyloxy)propanoic acid succinimidyl ester
• Propargyl-NHS Ester
• Propargyl-NHS
• DA-66898
• 851-498-9
• DPG-5772
• Propargyl-dPEG®1-NHS Ester

• MDL： MFCD13184973
• Inchi： 1S/C10H11NO5/c1-2-6-15-7-5-10(14)16-11-8(12)3-4-9(11)13/h1H,3-7H2
• InChI Key： WKIKHHMUNOVQLD-UHFFFAOYSA-N
• SMILES： O(C(CCOCC#C)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 225.06400
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 36-41 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 72.91000
• LogP: -0.42860

Propargyl-PEG1-NHS ester Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones